Cas no 51166-71-3 (Di-O-methyl-b-cyclodextrin (90%))

Di-O-methyl-b-cyclodextrin (90%) Chemical and Physical Properties
Names and Identifiers
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- Heptakis(2,6-di-O-methyl)-beta-cyclodextrin
- 2,6-Di-O-methyl-β-cyclodextrin
- Dimethyl β-cyclodextrin
- DIMETHYL-Β-CYCLODEXTRIN
- Di-O-methyl-β-cyclodextrin
- 2,6-DI-O-METHYL-BETA-CYCLODEXTRIN
- Dimethyl-beta-cyclodextrin,methylated beta-cyclodextrins
- Methyl-beta-cyclodextrin (2,6-Di-O-methyl- and partially 2,3,6-Tri-O-methyl- mixture)
- 5FJP73E35O
- Dimethyl-beta-cyclodextrin
- heptakis(2,6-O-dimethyl)beta-cyclodextrin
- Heptakis-2,6-di-O-methyl-beta-cyclodextrin
- DM-beta-CyD
- Dimethyl
- A-cyclodextrin
- 2,6-DMe-beta-cyclodextrin
- 2,6-di-O-methyl-beta-CD
- 2,6-Dimethyl-b-cyclodextrin
- BDBM36245
- QGKBSGBYSPTPKJ-UZMKXNTCSA-N
- beta-Cyclodextr
- Di-O-methyl-b-cyclodextrin (90%)
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- MDL: MFCD00011616
- Inchi: 1S/C56H98O35/c1-64-15-22-36-29(57)43(71-8)50(78-22)86-37-23(16-65-2)80-52(45(73-10)30(37)58)88-39-25(18-67-4)82-54(47(75-12)32(39)60)90-41-27(20-69-6)84-56(49(77-14)34(41)62)91-42-28(21-70-7)83-55(48(76-13)35(42)63)89-40-26(19-68-5)81-53(46(74-11)33(40)61)87-38-24(17-66-3)79-51(85-36)44(72-9)31(38)59/h22-63H,15-21H2,1-14H3/t22-,23-,24-,25-,26-,27-,28-,29+,30+,31+,32+,33+,34+,35+,36-,37-,38-,39-,40-,41-,42-,43-,44-,45-,46-,47-,48-,49-,50-,51-,52-,53-,54-,55-,56-/m1/s1
- InChI Key: QGKBSGBYSPTPKJ-UZMKXNTCSA-N
- SMILES: O1[C@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])OC([H])([H])[H])O2)O[C@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])OC([H])([H])[H])O2)O[C@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])OC([H])([H])[H])O2)O[C@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])OC([H])([H])[H])O2)O[C@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])OC([H])([H])[H])O2)O[C@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])OC([H])([H])[H])O2)O[C@]2([H])[C@@]([H])([C@]([H])([C@@]1([H])[C@@]([H])(C([H])([H])OC([H])([H])[H])O2)O[H])OC([H])([H])[H])O[H])OC([H])([H])[H])O[H])OC([H])([H])[H])O[H])OC([H])([H])[H])O[H])OC([H])([H])[H])O[H])OC([H])([H])[H])O[H])OC([H])([H])[H]
Computed Properties
- Exact Mass: 1330.588865g/mol
- Surface Charge: 0
- XLogP3: -7.5
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 35
- Rotatable Bond Count: 21
- Monoisotopic Mass: 1330.588865g/mol
- Monoisotopic Mass: 1330.588865g/mol
- Topological Polar Surface Area: 400Ų
- Heavy Atom Count: 91
- Complexity: 1690
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 35
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- Tautomer Count: nothing
- Surface Charge: 0
Experimental Properties
- Color/Form: powder
- Density: 1.4000
- Melting Point: 298-310 °C
- Boiling Point: 1203.6°C at 760 mmHg
- Flash Point: 187 °C
- Refractive Index: 163 ° (C=1, H2O)
- Solubility: H2O: soluble
- PSA: 400.05000
- LogP: -6.07320
- Optical Activity: [α]20/D +158±3°, c = 10% in H2O
- Solubility: Soluble in water
Di-O-methyl-b-cyclodextrin (90%) Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: S24/25
- RTECS:GU2293500
Di-O-methyl-b-cyclodextrin (90%) Customs Data
- HS CODE:29400090
Di-O-methyl-b-cyclodextrin (90%) Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Biosynth | OD29274-250 g |
2,6-Dimethyl-beta-cyclodextrin |
51166-71-3 | 250g |
$597.14 | 2023-01-03 | ||
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | D78730-5g |
2,6-Di-O-methyl-β-cyclodextrin |
51166-71-3 | ,98% | 5g |
¥219.0 | 2023-09-08 | |
TRC | D470870-10g |
Di-O-methyl-b-cyclodextrin (90%) |
51166-71-3 | 10g |
$ 247.00 | 2023-09-07 | ||
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | D78730-100g |
2,6-Di-O-methyl-β-cyclodextrin |
51166-71-3 | 100g |
¥1699.0 | 2021-09-09 | ||
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R006007-25g |
Di-O-methyl-b-cyclodextrin (90%) |
51166-71-3 | 98% | 25g |
¥428 | 2024-05-23 | |
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R006007-1g |
Di-O-methyl-b-cyclodextrin (90%) |
51166-71-3 | 98% | 1g |
¥50 | 2024-05-23 | |
abcr | AB142214-1 g |
2,6-Di-O-methyl-beta-cyclodextrin, 90%; . |
51166-71-3 | 90% | 1g |
€74.90 | 2022-09-01 | |
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D806327-25g |
2,6-Di-O-methyl-β-cyclodextrin |
51166-71-3 | 98% | 25g |
¥636.00 | 2022-09-29 | |
SHENG KE LU SI SHENG WU JI SHU | sc-215141D-100 g |
Heptakis(2,6-di-O-methyl)-β-cyclodextrin, |
51166-71-3 | 100g |
¥14,666.00 | 2023-07-10 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-215141A-5 g |
Heptakis(2,6-di-O-methyl)-β-cyclodextrin, |
51166-71-3 | 5g |
¥1,376.00 | 2023-07-10 |
Di-O-methyl-b-cyclodextrin (90%) Related Literature
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T. Cifuentes,J. Cayupi,C. Celis-Barros,G. Zapata-Torres,Rafael Ballesteros,Rafael Ballesteros-Garrido,B. Abarca,C. Jullian Org. Biomol. Chem. 2016 14 9760
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2. Inclusion complexation of (cyclo)alkanes and (cyclo)alkanols with 6-O-modified cyclodextrinsYoshihisa Inoue,Keiko Yamamoto,Takehiko Wada,Simon Everitt,Xing-Ming Gao,Zhi-Jie Hou,Lin-Hui Tong,Shao-Kai Jiang,Hou-Ming Wu J. Chem. Soc. Perkin Trans. 2 1998 1807
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Kazuaki Harata Chem. Commun. 1999 191
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Fangqi Tao,Qi Wang RSC Adv. 2015 5 46007
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Wanjun Jiang,Shiyu Wu,Guorong Fan,Zongde Wang,Shangxing Chen,Yangping Wen,Peng Wang New J. Chem. 2022 46 16341
Additional information on Di-O-methyl-b-cyclodextrin (90%)
Introduction to Di-O-methyl-β-cyclodextrin (90%) and Its Applications in Modern Chemistry and Medicine
Di-O-methyl-β-cyclodextrin (90%) is a highly refined cyclic oligosaccharide derivative that has garnered significant attention in the fields of pharmaceutical chemistry, drug delivery systems, and material science. With a CAS number of 51166-71-3, this compound is characterized by its two methoxy groups attached to the oxygen atoms of the β-cyclodextrin ring, which enhances its solubility and stability in various solvents. The high purity (90%) ensures minimal impurities, making it an ideal candidate for sensitive applications where chemical integrity is paramount.
The structure of Di-O-methyl-β-cyclodextrin (90%) consists of a toroidal shape with a hydrophobic inner core and a hydrophilic outer surface. This unique architecture allows it to form inclusion complexes with a wide range of hydrophobic molecules, including pharmaceuticals, fragrances, and vitamins. The methoxy groups further modify the surface properties, improving interactions with polar environments and enhancing the compound's functionality in aqueous solutions.
In recent years, Di-O-methyl-β-cyclodextrin (90%) has been extensively studied for its potential in drug delivery systems. Its ability to encapsulate poorly water-soluble drugs into inclusion complexes significantly improves bioavailability and therapeutic efficacy. For instance, studies have demonstrated its effectiveness in enhancing the oral absorption of various therapeutic agents by masking their hydrophobicity and facilitating their transport across biological membranes. This has opened new avenues for treating conditions that require precise drug targeting and controlled release.
Moreover, Di-O-methyl-β-cyclodextrin (90%) has found applications in the food and cosmetic industries. Its ability to stabilize volatile compounds makes it an excellent additive for perfumes and flavorings, preventing degradation and extending shelf life. In cosmetics, it is used to enhance the stability and bioavailability of active ingredients such as vitamins and antioxidants, thereby improving product performance.
Recent advancements in nanotechnology have further expanded the utility of Di-O-methyl-β-cyclodextrin (90%). Researchers have developed nanostructured materials incorporating this compound to create advanced drug delivery systems capable of targeted therapy. These nanoformulations have shown promise in cancer treatment, where they can selectively deliver chemotherapeutic agents to tumor cells while minimizing side effects on healthy tissues. The precision offered by these systems underscores the importance of Di-O-methyl-β-cyclodextrin (90%) as a key component in next-generation medical technologies.
The synthesis of Di-O-methyl-β-cyclodextrin (90%) involves a meticulous process that ensures high yield and purity. Typically, β-cyclodextrin undergoes methylation using methylating agents such as methyl iodide or dimethyl sulfate under controlled conditions. The reaction is carefully monitored to prevent overmethylation, which could degrade the product's quality. Purification techniques such as column chromatography or recrystallization are employed to achieve the desired purity level, making it suitable for critical applications.
The environmental impact of producing Di-O-methyl-β-cyclodextrin (90%) is also a consideration in modern manufacturing practices. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. For example, biocatalytic methods using enzymes have been explored as alternatives to traditional chemical synthesis. These approaches align with global sustainability goals while maintaining the high standards required for pharmaceutical-grade materials.
Future research directions for Di-O-methyl-β-cyclodextrin (90%) include exploring its role in gene therapy and mRNA delivery systems. The compound's ability to protect nucleic acids from degradation while facilitating their entry into cells makes it a promising candidate for developing novel therapeutic strategies against genetic disorders. Additionally, its potential in environmental remediation has not been overlooked; studies suggest that it can be used to sequester toxic heavy metals from water sources, contributing to pollution control efforts.
In conclusion, Di-O-methyl-β-cyclodextrin (90%), with its CAS number 51166-71-3, represents a cornerstone in modern chemistry and medicine. Its unique properties make it invaluable for drug delivery, industrial applications, and environmental solutions. As research continues to uncover new uses for this compound, its significance is expected to grow even further, driving innovation across multiple scientific disciplines.
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